Cas no 115687-64-4 (6-Oxa-3-thia-2,4-diazaoctadecanoicacid, 4-butyl-5-oxo-2-[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester)

• Product Name: 6-Oxa-3-thia-2,4-diazaoctadecanoicacid, 4-butyl-5-oxo-2-[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester
• CAS No: 115687-64-4
• MF: C₃₄H₅₂N₂O₆S
• MW: 616.851489067078
• CID: 152629
• PubChem ID: 189317
• Update Time: 2025-04-19

6-Oxa-3-thia-2,4-diazaoctadecanoicacid, 4-butyl-5-oxo-2-[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-thia-2,4-diazaoctadecanoicacid, 4-butyl-5-oxo-2-[2-(4-phenoxyphenoxy)ethyl]-, ethyl ester
• 6-Oxa-3-thia-2,4-diazaoctadecanoic acid, 4-butyl-5-oxo-2-(2-(4-phenoxyphenoxy)ethyl)-, ethyl ester
• dodecyl N-butyl-N-[ethoxycarbonyl-[2-(4-phenoxyphenoxy)ethyl]amino]sulfanylcarbamate
• 115687-64-4
• CHEMBL2268822
• DTXSID60151168

• Inchi： 1S/C34H52N2O6S/c1-4-7-9-10-11-12-13-14-15-19-28-41-34(38)35(26-8-5-2)43-36(33(37)39-6-3)27-29-40-30-22-24-32(25-23-30)42-31-20-17-16-18-21-31/h16-18,20-25H,4-15,19,26-29H2,1-3H3
• InChI Key： GPQHYKZGJBJJBA-UHFFFAOYSA-N
• SMILES： S(N(C(=O)OCC)CCOC1C=CC(=CC=1)OC1C=CC=CC=1)N(CCCC)C(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 616.35486
• Monoisotopic Mass: 616.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 25
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 666°C at 760 mmHg
• Flash Point: 356.6°C
• Refractive Index: 1.532
• PSA: 77.54